Cas no 180384-57-0 (Tezosentan)

Tezosentan structure

Product Name:Tezosentan

CAS No:180384-57-0

MF:C₂₇H₂₇N₉O₆S

MW:605.624983072281

MDL:MFCD09033232

CID:906843

PubChem ID:151174

Update Time:2025-04-19

Tezosentan Chemical and Physical Properties

Names and Identifiers

- N-(2-(2-(2H-Tetrazol-5-yl)pyridin-4-yl)-6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-isopropylpyridine-2-sulfonamide
- Tezosentan
- N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)pyridin-4-yl]pyrimidin-4-yl]-5-propan-2-ylpyridine-2-sulfonamide
- TEZOSENTANE
- 2-Pyridinesulfonamide,N-(6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)-4-pyridinyl)-4-pyrimidinyl)-5-(1-methylethyl)
- N-(6-(2-Hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)-4-pyridinyl)-4-pyrimidinyl)-5-(1-methylethyl)-2-pyridinesulfonamide
- Tezosentan [INN]
- N-(2-(2-(2H-Tetrazol-5-yl)pyridin-4-yl)-6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)pyrimidin-4-yl
- N-(2-(2-(2H-Tetrazol-5-yl)pyridin-4-yl)-6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5
- N-[6-(2-Hydroxyethoxy)-5-(2-Methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)-4-pyridinyl]-4-pyriMidinyl]-5-(1-Methylethyl)-2-pyridinesulfonaMide
- AKOS040742723
- G13535
- AKOS015967353
- 5-isopropyl-pyridine-2-sulfonic acid [6-(2-hydroxy-ethoxy)-5-(2-methoxy-phenoxy)-2-[2-(1H-tetrazole-5-yl)-pyridine-4-yl]-pyrimidine-4-yl]-amide
- 180384-57-0
- ACT-050089
- 5-Isopropyl-pyridine-2-sulfonic acid {6-(2-hydroxy-ethoxy)-5-(2-methoxy-phenoxy)-2-[2-(1H-tetrazol-5-yl)-pyridin-4-yl]-pyrimidin-4-yl}-amide
- HY-17351
- Tezosentan [INN:BAN]
- TEZOSENTAN [MART.]
- CS-0006249
- BDBM50143800
- CHEMBL61780
- TEZOSENTAN [VANDF]
- Ro-610612
- GLXC-25611
- DB06558
- L001546
- 5-isopropyl-pyridine-2-sulfonic acid 6-(2-hydroxy-ethoxy)-5-(2-methoxy-phenoxy)-2-(2-1h-tetrazol-5-yl-pyridin-4-yl)-pyrimidin-4-ylamide
- TEZOSENTAN [MI]
- MS-30667
- RO 61-0612
- UNII-64J9J55263
- TUYWTLTWNJOZNY-UHFFFAOYSA-N
- 64J9J55263
- 2-Pyridinesulfonamide, N-(6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)-4-pyridinyl)-4-pyrimidinyl)-5-(1-methylethyl)-
- N-(6-(2-Hydroxyethoxy)-5-(o-methoxyphenoxy)-2-(2-(1H-tetrazol-5-yl)-4-pyridyl)-4-pyrimidinyl)-5-isopropyl-2-pyridinesulfonamide
- SCHEMBL4524
- RO610612
- RO 610612
- Tezosentan;
- 2-Pyridinesulfonamide, N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-tetrazol-5-yl)-4-pyridinyl]-4-pyrimidinyl]-5-(1-methylethyl)-
- NS00069659
- Q426203
- DTXSID20170956
- TEZOSENTAN (MART.)
- N-(6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(2H-1,2,3,4-tetrazol-5-yl)pyridin-4-yl)pyrimidin-4-yl)-5-(propan-2-yl)pyridine-2-sulfonamide
- DTXCID8093447
- tezosentanum
- N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(2H-1,2,3,4-tetrazol-5-yl)pyridin-4-yl]pyrimidin-4-yl]-5-(propan-2-yl)pyridine-2-sulfonamide
- DA-75910
- 2-Pyridinesulfonamide, N-(6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-(2-(2H-tetrazol-5-yl)-4-pyridinyl)-4-pyrimidinyl)-5-(1-methylethyl)-
- 5-isopropyl-pyridine-2-sulfonic acid 6-(2-hydroxy-ethoxy)-5-(2-methoxy-phenoxy)-2-(2-1H-tetrazol-5-yl--pyridin-4-yl)--pyrimidin-4-ylamide
- MDL： MFCD09033232
- Inchi： 1S/C27H27N9O6S/c1-16(2)18-8-9-22(29-15-18)43(38,39)34-26-23(42-21-7-5-4-6-20(21)40-3)27(41-13-12-37)31-24(30-26)17-10-11-28-19(14-17)25-32-35-36-33-25/h4-11,14-16,37H,12-13H2,1-3H3,(H,30,31,34)(H,32,33,35,36)
- InChI Key： TUYWTLTWNJOZNY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CN=1)C(C)C)(NC1C(=C(N=C(C2C=CN=C(C3N=NNN=3)C=2)N=1)OCCO)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

Exact Mass: 605.18100
Monoisotopic Mass: 605.181
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 43
Rotatable Bond Count: 12
Complexity: 962
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 209A^2
XLogP3: 2.4

Experimental Properties

Density: 1.432
Melting Point: 198-200°
Boiling Point: 761.2°C at 760 mmHg
Flash Point: 414.2°C
Refractive Index: 1.633
PSA: 208.49000
LogP: 4.36370

Tezosentan Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Tezosentan Pricemore >>

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